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Compound of Interest

Compound Name: Fenthion sulfone

Cat. No.: B144504

Essential Safety and Handling Guide for Fenthion
Sulfone

This guide provides crucial safety protocols and logistical information for laboratory
professionals, including researchers, scientists, and drug development experts, who handle
Fenthion sulfone. Adherence to these procedures is vital for ensuring personal safety and
minimizing environmental contamination.

Fenthion sulfone is a metabolite of the organophosphorus insecticide Fenthion.[1] It is
classified as toxic if swallowed and harmful in contact with skin.[2][3] Therefore, rigorous safety
measures must be implemented during its handling, storage, and disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for Fenthion sulfone. It is important to
note that specific occupational exposure limits for Fenthion sulfone have not been
established.[3][4]
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Parameter Value Source
CAS Number 3761-42-0

Molecular Formula C10H1505PS:2

Molecular Weight 310.33 g/mol

Hazard Classifications Acute Toxicity 3 (Oral)

Acute Toxicity 4 (Dermal)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to Fenthion
sulfone. The required level of protection depends on the specific task being performed.
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Task

Minimum Required PPE

Routine Handling (Small Quantities)

- Gloves: Nitrile or Butyl rubber, inspected
before use.- Eye Protection: Safety glasses with
side shields or tightly fitting safety goggles.-
Body Protection: Standard laboratory coat.

Weighing/Transfer of Solids (Potential for Dust)

- All PPE from Routine Handling- Respiratory
Protection: Type P2 (EN 143) respirator
cartridges or an N95-rated respirator.- Body
Protection: Consider a chemical-resistant apron

over the lab coat.

Handling Solutions (Risk of Splash)

- All PPE from Routine Handling- Eye/Face
Protection: Face shield in addition to safety
goggles.- Body Protection: Chemical-resistant

apron.

Spill Cleanup

- Gloves: Heavy-duty, chemical-resistant gloves
(e.g., Butyl rubber).- Eye/Face Protection: Full-
face respirator with appropriate cartridges.-
Body Protection: Chemical-resistant suit or
coveralls (e.g., Tyvek).- Footwear: Chemical-

resistant boots.

General PPE Guidelines:

e Gloves: Always inspect gloves for tears or punctures before use. Remove gloves using the

proper technique to avoid skin contamination and wash hands thoroughly after removal. The

exact breakthrough time of the glove material should be confirmed with the manufacturer.

» Protective Clothing: Do not wear contaminated clothing home. Soiled or contaminated

clothing should be removed immediately and decontaminated or disposed of as hazardous

waste.

» Respiratory Protection: The use of respiratory protection should be based on a risk

assessment. If exposure limits are exceeded or if irritation is experienced, a full-face

respirator is recommended.
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Operational Plan: Safe Handling Workflow

Following a standardized workflow is critical to minimize the risk of exposure. This process
includes preparation, handling, and post-handling procedures.
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1. Preparation

Review Safety Data Sheet (SDS)
A
Designate a work area (e.g., fume hood)

4

Assemble all necessary materials
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Don appropriate Personal Protective Equipment (PPE)

Proceed to Handling

Handle in a well-ventilated area,

2. Hapdling
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Use smallest quantities necessary
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Keep containers tightly closed when not in use

preferably a chemical fume hood
Avoid formation of dust and aerosols

Proceed to Cleanup
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3. Post-Handling

Decontaminate all surfaces and equipment

Segregate and label waste

A
Properly remove and dispose of PPE
A
Wash hands and exposed skin thoroughly

4. Disposal

Dispose of waste through a licensed contractor, following all regulations

Click to download full resolution via product page

Caption: Standard workflow for safely handling Fenthion sulfone in a laboratory setting.
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Emergency Response Plan

In the event of an accidental exposure, immediate and appropriate action is essential.

Exposure Incident Occurs

7 X R

Skin Contact Eye Contact Inhalation

Ingestion L

v 3 &
Rinse opened eye for several minutes Move person to fresh air.
under running water. If breathing is difficult, provide artificial respiration.

L

Seek Immediate Medical Attention
Provide SDS to medical personnel

Immediately remove contaminated clothing.
Wash skin with soap and water thoroughly.

Do NOT induce vomiting.
Rinse mouth. Call for medical help immediately.

Click to download full resolution via product page
Caption: Emergency response workflow for accidental exposure to Fenthion sulfone.
First Aid Measures:

» General Advice: Immediately remove any clothing soiled by the product. In case of irregular
breathing or respiratory arrest, provide artificial respiration.

« If Swallowed: Do not induce vomiting. Immediately call a POISON CENTER or doctor.
e In Case of Skin Contact: Immediately wash with water and soap and rinse thoroughly.

¢ In Case of Eye Contact: Rinse opened eye for several minutes under running water and
consult a doctor.

 If Inhaled: Supply fresh air; consult a doctor in case of complaints.
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Disposal Plan

Proper disposal of Fenthion sulfone and any contaminated materials is mandatory to prevent
environmental contamination and ensure regulatory compliance.

¢ \Waste Classification: Fenthion sulfone waste should be classified and handled as
hazardous material.

o Disposal Method: Do not allow the product to reach the sewage system or any water course.
All waste, including empty containers, contaminated PPE, and spill cleanup materials, must
be disposed of through a licensed and approved waste disposal service.

e Regulatory Compliance: Disposal must be carried out in strict accordance with all applicable
local, regional, national, and international regulations. Incineration at a high-temperature
facility equipped with appropriate emission controls is often the recommended method for
organophosphate compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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